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Compound of Interest

Compound Name: 2-Chlorohexane

Cat. No.: B1581597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for 2-
chlorohexane, tailored for laboratory and research environments. It encompasses physical

and chemical properties, toxicological profiles, risk assessment strategies, and emergency

procedures to ensure the safe and effective use of this compound in scientific research and

development.

Chemical and Physical Properties
2-Chlorohexane is a colorless liquid and a member of the alkyl chloride family.[1] A thorough

understanding of its physical and chemical properties is fundamental to its safe handling and

use in experimental settings. Quantitative data for 2-chlorohexane and its isomers are

summarized below for comparative analysis.

Table 1: Physical and Chemical Properties of Chlorohexane Isomers
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Property 2-Chlorohexane 1-Chlorohexane 3-Chlorohexane

CAS Number 638-28-8[2] 544-10-5 928-46-1

Molecular Formula C₆H₁₃Cl[2] C₆H₁₃Cl C₆H₁₃Cl

Molecular Weight 120.62 g/mol [2] 120.62 g/mol 120.62 g/mol

Appearance Colorless liquid[1] Colorless liquid Colorless liquid

Boiling Point 122.5 °C 134-135 °C 122-124 °C

Melting Point -74.6 °C (estimate) -94 °C No data available

Density 0.872 g/cm³ at 20 °C 0.879 g/cm³ at 20 °C 0.871 g/cm³ at 25 °C

Flash Point 25 °C (77 °F) 27 °C (81 °F) 27 °C (81 °F)

Vapor Pressure 13.5 mmHg at 25 °C 9.37 mmHg at 25 °C No data available

Water Solubility Insoluble[1] Insoluble Insoluble

Solubility in Organic

Solvents

Soluble in hexane,

benzene, and diethyl

ether.[1]

Soluble in alcohol,

ether

Soluble in alcohol,

ether

Toxicological Data and Hazard Identification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. 2-Chlorohexane is classified as a

flammable liquid and an irritant.

Table 2: GHS Hazard Classification

Hazard Class 2-Chlorohexane 1-Chlorohexane 3-Chlorohexane

Flammable Liquids Category 3[2] Category 3 Category 3[3]

Skin

Corrosion/Irritation
Category 2[2] Category 2 Category 2[3]

Serious Eye

Damage/Irritation
Category 2[2] Category 2 Category 2[3]
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Hazard Statements:

H226: Flammable liquid and vapor.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

Signal Word: Warning[2]

While specific quantitative toxicological data such as LD50 (median lethal dose) for 2-
chlorohexane is not readily available in published literature, the GHS classification indicates a

significant potential for skin and eye irritation upon contact. The toxicological profile of short-

chain chlorinated paraffins suggests that they have low acute toxicity but may cause irritation

with repeated application.[1]

Experimental Protocols for Toxicological
Assessment
To provide a comprehensive understanding of the basis for the hazard classifications, this

section details the standard methodologies for key toxicological experiments. These protocols

are based on internationally recognized guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD).

3.1. Acute Oral Toxicity (OECD 423)

This method is used to determine the oral toxicity of a substance.

Principle: A stepwise procedure is used with a small number of animals per step. The

substance is administered orally to a group of animals at a defined dose. Observations of

effects and mortality are made. The outcome of the first step determines the subsequent

steps, with the goal of identifying a dose that causes mortality in some animals.

Procedure:

Healthy, young adult rats of a single sex are used.
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Animals are fasted prior to dosing.

The test substance is administered in a single dose by gavage.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for

at least 14 days.

A necropsy is performed on all animals at the end of the study.

3.2. Acute Dermal Irritation/Corrosion (OECD 404)

This test assesses the potential of a substance to cause skin irritation or corrosion.

Principle: The substance is applied to the skin of an animal, and the resulting skin reactions

are evaluated at specific intervals.

Procedure:

A single, healthy young adult albino rabbit is used for the initial test.

The fur on the animal's back is clipped.

A 0.5 mL (liquid) or 0.5 g (solid) dose of the test substance is applied to a small area of

skin under a gauze patch.

The exposure period is typically 4 hours.

After exposure, the patch is removed, and the skin is observed for erythema (redness) and

edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

The severity of the skin reactions is scored according to a standardized scale (Draize

scale).

3.3. Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to cause eye irritation or damage.
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Principle: A single dose of the substance is applied to one eye of an animal, with the other

eye serving as a control. The effects on the cornea, iris, and conjunctiva are observed and

scored.

Procedure:

A single, healthy young adult albino rabbit with no pre-existing eye defects is used.

A 0.1 mL (liquid) or 0.1 g (solid) dose of the test substance is instilled into the conjunctival

sac of one eye.

The eyes are examined at 1, 24, 48, and 72 hours after application.

The degree of eye irritation is scored for the cornea (opacity), iris, and conjunctiva

(redness and swelling).

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling 2-chlorohexane to minimize

exposure and mitigate risks.

Engineering Controls: Work with 2-chlorohexane should be conducted in a well-ventilated

laboratory, preferably within a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For

larger quantities or tasks with a high risk of splashing, a chemical-resistant apron or suit

should be considered.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the laboratory.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames. It should be stored separately from oxidizing agents and

strong bases.

Risk Assessment and Control Workflow
A systematic risk assessment is crucial before commencing any experiment involving 2-
chlorohexane. The following workflow provides a structured approach to identifying and

mitigating hazards.
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Planning & Preparation Analysis & Evaluation

Control & Implementation

Action & Review

Start: New Experiment
 with 2-Chlorohexane

Hazard Identification
- Review SDS & Literature

- Identify Physical, Chemical,
 & Toxicological Hazards

Exposure Assessment
- Evaluate Experimental Protocol

- Identify Potential Routes of Exposure
 (Inhalation, Dermal, Ingestion)

- Estimate Exposure Duration & Frequency

Risk Characterization
- Determine Likelihood & Severity of Harm

- Is the Risk Acceptable?

Implement Control Measures
- Engineering Controls (Fume Hood)

- Administrative Controls (SOPs)
- Personal Protective Equipment (PPE)

No

Proceed with Experiment

Yes

Stop & Re-evaluate

If Risk Remains High

Re-assess Risk

Review & Refine SOPs
- Document Safe Handling Procedures

For New Protocols Post-Experiment Review

Click to download full resolution via product page

Caption: Risk assessment workflow for handling 2-chlorohexane.

Personal Protective Equipment (PPE) Selection
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The selection of appropriate PPE is dependent on the specific experimental conditions. The

following flowchart provides a decision-making guide for ensuring adequate protection.

Task Evaluation

PPE Requirements

Start: Planning an Experiment
 with 2-Chlorohexane

Small Scale (<10 mL)
 in Fume Hood?

Significant Splash Risk?

No

Standard PPE:
- Safety Goggles

- Nitrile/Neoprene Gloves
- Lab Coat

Yes

Aerosol Generation
(e.g., sonication, vortexing)?

No

Enhanced Face Protection:
- Face Shield

Yes

Respiratory Protection:
- Consider Respirator with
 Organic Vapor Cartridge

Proceed with Caution

No

Enhanced Body Protection:
- Chemical Apron

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1581597?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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